4-(2-fluorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• IUPAC Name: 4-(2-fluorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H17F4N3O/c19-15-6-1-2-7-16(15)24-8-10-25(11-9-24)17(26)23-14-5-3-4-13(12-14)18(20,21)22/h1-7,12H,8-11H2,(H,23,26)
• InChI Key: OSMOJUVNLNZDJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H17F4N3O
• Molecular Weight: 367.3 g/mol

Description

4-(2-Fluorophenyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide (FTPP) is a synthetic compound that has been used in a wide range of scientific research applications. It is a member of the piperazine family of compounds and is also known as N-FTPP, N-fluorophenyl-3-trifluoromethylpiperazine-1-carboxamide, or N-FTPP-1-COOH. FTPP is an important chemical reagent and has been used in the synthesis of a variety of pharmaceuticals, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis Methodologies

A key intermediate for synthesizing neuroleptic agents like Fluspirilen and Penfluridol, compounds related to the specified chemical structure, has been prepared via rhodium-catalyzed hydroformylation. This process emphasizes the importance of specific synthetic routes in the development of pharmaceuticals containing piperazine moieties bound to fluorophenyl groups (Botteghi et al., 2001).

Biological and Pharmaceutical Applications

• Antimicrobial and Antiviral Activities: Piperazine derivatives have shown significant antimicrobial and antiviral activities. New urea and thiourea derivatives of piperazine doped with Febuxostat demonstrated promising antiviral and antimicrobial properties (Reddy et al., 2013).
• PET Imaging Agents: N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides, analogous to the compound of interest, were developed as PET tracers for serotonin 5-HT(1A) receptors, showcasing the application in neuropsychiatric disorder imaging (García et al., 2014).

Material Science and Chemical Analysis

• Crystallography and Material Characterization: The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, a compound with a similar moiety, provided insights into crystal structure and potential applications in material science (Sanjeevarayappa et al., 2015).

Drug Metabolism and Pharmacokinetics

• Drug Metabolism Studies: Casopitant, a compound with a similar piperazine structure, was studied for its absorption, distribution, metabolism, and elimination across various species, illustrating the complexity of drug metabolism pathways and the importance of such studies in drug development (Miraglia et al., 2010).